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Compound of Interest

Compound Name: Morpholine-4-sulfonyl chloride

Cat. No.: B158431

Morpholine-4-sulfonyl Chloride: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Morpholine-4-sulfonyl chloride, a
key reagent in organic synthesis. This document details its chemical and physical properties,
safety and handling protocols, and provides an example of its synthesis.

Core Properties and Specifications

Morpholine-4-sulfonyl chloride, identified by the CAS number 1828-66-6, is a versatile
chemical intermediate.[1][2] Its primary application lies in the introduction of the
morpholinosulfonyl group into organic molecules, a common moiety in medicinal chemistry.

Physicochemical Data

The fundamental physicochemical properties of Morpholine-4-sulfonyl chloride are
summarized in the table below for easy reference.
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Property Value

CAS Number 1828-66-6[1][2]

Molecular Formula C4HBCINO3S[1]

Molecular Weight 185.63 g/mol [1]

Appearance Colorless or White to Yellow Solid or Liquid
Purity Typically =95%

Boiling Point 299.7 £ 29.0 °C at 760 mmHg

Density 1.53 g/cm3

Flash Point 135.1+24.3°C

Storage Temperature 2-8 °C under an inert atmosphere

Safety and Handling

Morpholine-4-sulfonyl chloride is classified as a corrosive substance and requires careful
handling in a well-ventilated area.[3]

GHS Hazard Classification:
e Pictogram: GHSO05 (Corrosion)
» Signal Word: Danger
e Hazard Statements:
o H314: Causes severe skin burns and eye damage.
o H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]
o H335: May cause respiratory irritation.[2]

Precautionary Measures:
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A comprehensive set of precautionary statements, including P260, P280, and
P301+P330+P331, are associated with this compound. Users should consult the safety data
sheet (SDS) for complete handling and emergency procedures.[3][4][5] Personal protective
equipment, including chemical-resistant gloves, safety goggles, and appropriate respiratory
protection, is mandatory when working with this reagent.[3][4]

Experimental Protocol: Synthesis of Morpholine-4-
sulfonyl Chloride

The following protocol describes a common laboratory-scale synthesis of Morpholine-4-
sulfonyl chloride.[6][7]

Materials:

Dichloromethane (CH2CI2)

Sulfuryl chloride (SO2CI2)

Morpholine

Triethylamine

Chloroform

Ice water

Magnesium sulfate (MgS0O4)

Procedure:

Add 10.0 mL of dichloromethane to a 50 mL round-bottom flask and cool the flask in an ice
bath.

Slowly add 0.300 mL of sulfuryl chloride to the cooled dichloromethane.

In a separate container, dissolve 213 mg of morpholine in 3.0 mL of dichloromethane.

Slowly add the morpholine solution to the reaction mixture, maintaining the ice bath.
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e Add 520 mg of triethylamine to the reaction mixture.

 Stir the reaction mixture at room temperature for approximately 2 hours.

o Upon completion, dilute the product with 20.0 mL of chloroform.

» Wash the chloroform solution with 20.0 mL of ice water.

o Separate the chloroform phase and dry it over magnesium sulfate.

« Filter the solution to remove the drying agent.

« Distill the filtrate under reduced pressure to yield Morpholine-4-sulfonyl chloride.

This procedure is expected to yield approximately 160 mg of the product (a 23.3% yield).[6]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the synthesis of Morpholine-4-sulfonyl
chloride.

Morpholine-4-sulfonyl chioride

Click to download full resolution via product page

Caption: Synthesis workflow for Morpholine-4-sulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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